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Compound of Interest

Compound Name: ARM165

Cat. No.: B15619399 Get Quote

Immediate Safety and Logistical Information Regarding the Proper Disposal of Laboratory

Chemicals

For researchers and scientists, the proper disposal of chemical reagents is a critical component

of laboratory safety and environmental responsibility. The term "ARM165" does not refer to a

single, unique chemical substance. Instead, it appears as a product identifier used by different

suppliers for distinct chemical products. Therefore, the correct disposal procedure is entirely

dependent on the specific nature of the compound you are using.

This guide provides disposal procedures for the various substances identified as "ARM165"

and offers a general framework for the safe disposal of any laboratory chemical, emphasizing

the crucial role of the Safety Data Sheet (SDS).

Section 1: Identifying Your "ARM165"
Before proceeding, it is essential to identify the specific chemical product you have. Check the

label, supplier information, and the accompanying Safety Data Sheet (SDS). The disposal

protocols for these substances are not interchangeable.

If your ARM165 is a PIK3CG PROTAC Degrader (e.g., from MedchemExpress): Proceed to

Section 2.

If your ARM165 is Dexamethasone (e.g., from Sigma-Aldrich): Proceed to Section 3.
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If your ARM165 is a Vinyl Adhesive (e.g., from Ardex UK): Proceed to Section 4.

If you are unsure or for any other chemical: Proceed to Section 5 for a general chemical

disposal workflow.

Section 2: Disposal of ARM165 (PIK3CG PROTAC
Degrader)
Proteolysis Targeting Chimeras (PROTACs) are complex molecules designed to induce the

degradation of specific proteins.[1][2][3] Due to their biological activity and potential hazards,

they must be handled as hazardous chemical waste.

Quantitative Data & Storage
Parameter Information Source

Storage (Powder) -20°C for up to 2 years [4]

Storage (in DMSO)
4°C for 2 weeks, -80°C for 6

months
[4]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
[4]

Experimental Protocol: Disposal Procedure
The mandatory and primary method for the disposal of PROTACs is through a certified

hazardous waste management service.[5]

Step 1: Segregation

All waste contaminated with the PROTAC degrader, including solid waste (e.g., pipette tips,

gloves, empty vials) and liquid waste (e.g., stock solutions, experimental media), must be

segregated from general laboratory waste.[4][5]

Step 2: Containerization

Collect solid and liquid waste in separate, dedicated, and clearly labeled hazardous waste

containers.[4] The containers must be chemically compatible, leak-proof, and have a secure
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closure.[6]

Step 3: Labeling

Clearly label the hazardous waste container with the words "Hazardous Waste," the full

chemical name (e.g., "PROTAC PIK3CG Degrader"), and any associated hazard warnings.

[5][7]

Step 4: Storage

Store the sealed waste container in a designated and secure satellite accumulation area

within the laboratory, away from incompatible materials.[5][7]

Step 5: Final Disposal

Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste contractor.[4][5] Do not dispose of this chemical

down the drain or in the general trash.[4]

Optional Inactivation (Use with Caution): Chemical inactivation may be used as a

supplementary step before collection, but it does not replace the need for professional

disposal. Always consult your institution's EHS office first. One method involves oxidative

degradation using sodium hypochlorite (bleach).[5]

In a chemical fume hood, slowly add a 1:5 to 1:10 volume of bleach to the waste solution

with stirring.[5]

Be aware that mixing bleach with solvents like DMSO can cause an exothermic reaction.[5]

After the reaction, the resulting solution must still be treated as hazardous waste.[5]

Section 3: Disposal of ARM165 (Dexamethasone)
Dexamethasone is a potent synthetic corticosteroid and is considered a hazardous substance

requiring special disposal protocols.[8][9] Improper disposal is strictly prohibited.[8]

Quantitative Data & Storage

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Plan_for_PROTAC_ER_Degrader_2.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Plan_for_PROTAC_ER_Degrader_2.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_PROTAC_IRAK4_Degrader_4.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Plan_for_PROTAC_ER_Degrader_2.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_PROTAC_IRAK4_Degrader_4.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Plan_for_PROTAC_ER_Degrader_2.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Plan_for_PROTAC_ER_Degrader_2.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Plan_for_PROTAC_ER_Degrader_2.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Plan_for_PROTAC_ER_Degrader_2.pdf
https://www.benchchem.com/product/b15619399?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Dexamethasone_17_Acetate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_Procedures_for_Dexamethasone_EP_Impurity_K.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Dexamethasone_17_Acetate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Information Source

Appearance White powder [10]

Storage

Keep container tightly closed.

Store locked up in a well-

ventilated place.

[10]

Hazards May damage the unborn child. [10]

Experimental Protocol: Disposal Procedure
The disposal of Dexamethasone is regulated and it must be handled as hazardous

pharmaceutical waste.[8]

Step 1: Segregation

Do not mix Dexamethasone waste with non-hazardous laboratory trash. It must be

segregated as hazardous chemical waste.[8][9]

Step 2: Containerization

Place all solid waste (e.g., unused compound, contaminated labware, gloves) into a

dedicated, clearly labeled, and sealable hazardous waste container.[8]

For liquid waste, use a dedicated, leak-proof, and clearly labeled hazardous waste container.

[8]

Step 3: Labeling

Label the container with "Hazardous Waste," the full chemical name "Dexamethasone," and

any other information required by your institution's EHS department.[8]

Step 4: Storage

Store the sealed hazardous waste container in a designated satellite accumulation area.[8]

Step 5: Final Disposal
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Contact your EHS department to arrange for pickup and disposal by a licensed hazardous

waste contractor.[8] Disposal into sewers is strictly prohibited.[8]

Section 4: Disposal of ARM165 (Vinyl Adhesive)
Vinyl adhesives are typically water-based and considered non-hazardous when fully cured.

However, liquid adhesive waste requires proper management.

Disposal Procedure
Disposal of vinyl adhesive should comply with local, state, and federal regulations.[11]

For Unused, Unopened Adhesive:

Consider offering it for free to local community groups or flooring installers who may be able

to use it.[12]

For Small Amounts of Leftover Liquid Adhesive:

Solidify the Adhesive: The primary goal is to let the adhesive dry out. Mix it with an absorbent

material like kitty litter or sawdust in a cardboard box.[12]

Air Dry: Leave the container open in a well-ventilated area, away from children and pets, to

allow the adhesive to completely harden.[12]

Dispose as Solid Waste: Once the adhesive is completely solid and dry, it can typically be

disposed of in the regular trash.[12]

For Large Amounts of Liquid Adhesive:

Contact your local waste management authority for guidance. Some municipalities have

household chemical disposal programs that will accept these materials.[11][12]

Important Precautions:

DO NOT pour liquid vinyl adhesive down the drain or into sewers or watercourses.[11]

DO NOT dispose of liquid adhesive in the regular trash.[13]
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Section 5: General Workflow for Chemical Disposal
This workflow should be followed for any chemical reagent, especially when the identity or

hazards are not immediately known. The most critical document for this process is the Safety

Data Sheet (SDS).

Diagram: General Chemical Disposal Workflow
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Caption: A workflow for determining the proper disposal route for any laboratory chemical.
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Experimental Protocol: General Disposal Procedure
Consult the SDS: Before generating waste, locate and thoroughly read the Safety Data

Sheet (SDS) for the specific chemical. Pay close attention to Section 2 (Hazards

Identification), Section 7 (Handling and Storage), and Section 13 (Disposal Considerations).

Determine if Hazardous: Based on the SDS and local regulations, determine if the waste is

hazardous. The EPA defines hazardous waste by four characteristics: ignitability, corrosivity,

reactivity, and toxicity.[6] When in doubt, treat the waste as hazardous.[14]

Segregate Waste Streams: Never mix different types of chemical waste.[6] Keep

halogenated solvents, non-halogenated solvents, acids, bases, and solid waste in separate,

clearly labeled containers.

Use Proper Containers: Use containers that are compatible with the chemical waste.[6] They

must be in good condition and have secure, leak-proof lids. Never use food containers to

store hazardous waste.[7]

Label Correctly: All hazardous waste containers must be clearly labeled with "Hazardous

Waste" and the full name(s) of the chemical constituents.[7]

Store Safely: Store waste containers in a designated "Satellite Accumulation Area" within the

lab.[7] Ensure containers are kept closed except when adding waste.

Arrange for Disposal: Follow your institution's procedures for having chemical waste

collected by the Environmental Health & Safety (EHS) office or a licensed disposal company.

[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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